Cas no 403834-43-5 (N-(4-methylphenyl)-2-(4-methylphenyl)sulfanylacetamide)

• Product Name: N-(4-methylphenyl)-2-(4-methylphenyl)sulfanylacetamide
• CAS No: 403834-43-5
• MF: C₁₆H₁₇NOS
• MW: 271.377282857895
• CID: 6086332
• PubChem ID: 7157545
• Update Time: 2025-05-19

N-(4-methylphenyl)-2-(4-methylphenyl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methylphenyl)-2-(4-methylphenyl)sulfanylacetamide
• N-(p-tolyl)-2-(p-tolylthio)acetamide
• AKOS005233936
• 403834-43-5
• N-(4-METHYLPHENYL)-2-[(4-METHYLPHENYL)SULFANYL]ACETAMIDE
• SR-01000009948
• Z18770040
• F1016-0199
• SR-01000009948-1

• Inchi： 1S/C16H17NOS/c1-12-3-7-14(8-4-12)17-16(18)11-19-15-9-5-13(2)6-10-15/h3-10H,11H2,1-2H3,(H,17,18)
• InChI Key： NASGYVUKWXLZCO-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(C)=CC=1)=O)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 271.10308534g/mol
• Monoisotopic Mass: 271.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-methylphenyl)-2-(4-methylphenyl)sulfanylacetamide

Introduction to N-(4-methylphenyl)-2-(4-methylphenyl)sulfanylacetamide (CAS No. 403834-43-5)

N-(4-methylphenyl)-2-(4-methylphenyl)sulfanylacetamide, a compound with the chemical identifier CAS No. 403834-43-5, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique molecular structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple aromatic rings and a sulfanyl group in its structure suggests a rich chemical profile that could be leveraged for various biological activities.

The molecular formula of N-(4-methylphenyl)-2-(4-methylphenyl)sulfanylacetamide can be expressed as C₁₄H₁₄NSO, indicating a complex arrangement of carbon, hydrogen, nitrogen, sulfur, and oxygen atoms. This composition not only contributes to its distinct chemical properties but also opens up possibilities for diverse interactions with biological targets. The two aromatic rings in its structure, specifically the 4-methylphenyl groups, are known for their stability and ability to engage in π-π stacking interactions, which are crucial for the design of bioactive molecules.

In recent years, there has been a growing interest in the development of molecules that can modulate neurological and inflammatory pathways. The sulfanyl group in N-(4-methylphenyl)-2-(4-methylphenyl)sulfanylacetamide is particularly noteworthy, as it has been shown to exhibit properties that may be beneficial in this context. Research has indicated that sulfanyl-containing compounds can interact with specific enzymes and receptors involved in pain perception and immune response. This has led to investigations into their potential as lead compounds for drugs targeting conditions such as chronic pain and autoimmune disorders.

One of the most compelling aspects of N-(4-methylphenyl)-2-(4-methylphenyl)sulfanylacetamide is its structural versatility. The compound's ability to undergo various chemical modifications allows researchers to fine-tune its properties for specific applications. For instance, functionalization at the amide group can alter its solubility and metabolic stability, while modifications to the aromatic rings can enhance its binding affinity to biological targets. These attributes make it an attractive candidate for further exploration in drug discovery.

The synthesis of N-(4-methylphenyl)-2-(4-methylphenyl)sulfanylacetamide involves a series of well-established organic reactions, including condensation and sulfonylation processes. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are critical for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex aromatic core of the molecule. These synthetic strategies not only highlight the compound's accessibility but also demonstrate the sophistication of modern chemical synthesis.

Recent studies have begun to explore the pharmacological profile of N-(4-methylphenyl)-2-(4-methylphenyl)sulfanylacetamide in vitro and in vivo models. Initial findings suggest that it may possess anti-inflammatory properties by modulating key signaling pathways involved in immune responses. Additionally, its interaction with neurotransmitter systems has been investigated, revealing potential benefits in managing neurological conditions. These preliminary results are encouraging and warrant further investigation into its therapeutic potential.

The development of new drugs often involves a multidisciplinary approach, integrating insights from chemistry, biology, and pharmacology. N-(4-methylphenyl)-2-(4-methylphenyl)sulfanylacetamide exemplifies this collaborative effort, as it combines structural features derived from medicinal chemistry with biological assays to assess its efficacy and safety. Computational modeling techniques have also played a significant role in predicting how this compound might behave within biological systems, providing valuable insights before experimental validation.

As research continues to uncover new applications for N-(4-methylphenyl)-2-(4-methylphenyl)sulfanylacetamide, it is likely that additional derivatives will be developed to enhance their pharmacological properties. The flexibility of its molecular framework allows for extensive structural diversification, enabling researchers to optimize various parameters such as potency, selectivity, and pharmacokinetics. This adaptability underscores the compound's significance as a scaffold for future drug development efforts.

In conclusion, N-(4-methylphenyl)-2-(4-methylphenyl)sulfanylacetamide (CAS No. 403834-43-5) is a promising compound with a rich chemical profile that makes it suitable for various pharmaceutical applications. Its unique structure, characterized by aromatic rings and a sulfanyl group, offers potential benefits in modulating neurological and inflammatory pathways. With ongoing research exploring its pharmacological properties and synthetic accessibility, this compound holds significant promise for contributing to advancements in drug discovery and development.